Cas no 1260773-08-7 (1-(3-(Trifluoromethoxy)phenyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(3-(Trifluoromethoxy)phenyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1260773-08-7
• MF: C₁₁H₇F₃N₂O₃
• MW: 272.180093050003
• CID: 1032341
• PubChem ID: 53415531
• Update Time: 2025-04-20

1-(3-(Trifluoromethoxy)phenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-(Trifluoromethoxy)phenyl)-1H-pyrazole-4-carboxylic acid
• 1-[3-(trifluoromethoxy)phenyl]-1H-Pyrazole-4-carboxylic acid
• 1-[3-(trifluoromethoxy)phenyl]pyrazole-4-carboxylic acid
• F84321
• DA-17919
• 1260773-08-7
• 1H-Pyrazole-4-carboxylic acid, 1-[3-(trifluoromethoxy)phenyl]-
• DTXSID50697060
• 1-(3-(Trifluoromethoxy)phenyl)-1H-pyrazole-4-carboxylicacid
• QJZRXIHEYXKEMW-UHFFFAOYSA-N

• Inchi： 1S/C11H7F3N2O3/c12-11(13,14)19-9-3-1-2-8(4-9)16-6-7(5-15-16)10(17)18/h1-6H,(H,17,18)
• InChI Key： QJZRXIHEYXKEMW-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)N1C=C(C(=O)O)C=N1)(F)F

Computed Properties

• Exact Mass: 272.04087658g/mol
• Monoisotopic Mass: 272.04087658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4Ų